Cas no 77894-78-1 (3-chloro-1-methyl-5-nitro-1H-indazol-7-amine)

• Product Name: 3-chloro-1-methyl-5-nitro-1H-indazol-7-amine
• CAS No: 77894-78-1
• MF: C₈H₇ClN₄O₂
• MW: 226.619779825211
• CID: 3039778
• PubChem ID: 12649196
• Update Time: 2025-04-21

3-chloro-1-methyl-5-nitro-1H-indazol-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-methyl-5-nitro-1H-indazol-7-amine
• 77894-78-1
• 1h-indazol-7-amine,3-chloro-1-methyl-5-nitro-

• Inchi： 1S/C8H7ClN4O2/c1-12-7-5(8(9)11-12)2-4(13(14)15)3-6(7)10/h2-3H,10H2,1H3
• InChI Key： KRUHPIDNDPIUOM-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C=C(C=2N(C)N=1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.02600
• Monoisotopic Mass: 226.0257532Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• PSA: 89.66000
• LogP: 2.82150